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Compound of Interest

Compound Name: Mycosporine-2-glycine

Cat. No.: B1260214 Get Quote

Mycosporine-2-glycine: A Comprehensive
Technical Guide
Mycosporine-2-glycine (M2G) is a mycosporine-like amino acid (MAA), a class of small,

water-soluble molecules known for their potent UV-absorbing properties.[1] Found in various

organisms, particularly those exposed to high levels of solar radiation like cyanobacteria, M2G

plays a crucial role in photoprotection.[1][2] This technical guide provides an in-depth overview

of the physical and chemical properties of M2G, its biological activities with a focus on relevant

signaling pathways, and detailed experimental protocols for its study. This document is

intended for researchers, scientists, and professionals in the fields of natural product chemistry,

pharmacology, and drug development.

Physical and Chemical Properties
Mycosporine-2-glycine is characterized by a cyclohexenimine chromophore conjugated with

two glycine residues. This structure is responsible for its strong absorption in the UV-A region of

the electromagnetic spectrum.
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Property Value Source

Molecular Formula C₁₂H₁₈N₂O₇ [3]

Molecular Weight 302.28 g/mol [3]

UV Absorption Maximum

(λmax)
~331 nm [4][5][6]

Molar Extinction Coefficient (ε)

While a specific experimentally

determined value for

Mycosporine-2-glycine is not

readily available in the

literature, the molar extinction

coefficients for mycosporine-

like amino acids (MAAs)

typically range from 28,100 to

50,000 M⁻¹ cm⁻¹. The related

compound, mycosporine-

glycine, has a molar extinction

coefficient of approximately

28,100 M⁻¹ cm⁻¹.

[1][6][7][8]

Solubility

Mycosporine-2-glycine is

described as a water-soluble

or hydrophilic compound.

However, a specific

quantitative value for its

solubility in water (e.g., in g/L

or mg/mL) is not specified in

the reviewed literature.

[9][10]

Biological Activity and Signaling Pathways
Mycosporine-2-glycine exhibits significant antioxidant and anti-inflammatory properties.

These activities are mediated through the modulation of key cellular signaling pathways,

making it a compound of interest for therapeutic applications.
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Anti-inflammatory Activity: Inhibition of the NF-κB
Pathway
Mycosporine-2-glycine has been shown to exert anti-inflammatory effects by suppressing the

Nuclear Factor-kappa B (NF-κB) signaling pathway. In response to inflammatory stimuli, such

as lipopolysaccharide (LPS), M2G can inhibit the production of nitric oxide (NO) and

downregulate the expression of pro-inflammatory enzymes like inducible nitric oxide synthase

(iNOS) and cyclooxygenase-2 (COX-2).[6] This inhibitory action on the NF-κB pathway is a

critical mechanism underlying its anti-inflammatory potential.
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Inhibition of the NF-κB signaling pathway by Mycosporine-2-glycine.

Antioxidant Activity: Activation of the Nrf2 Pathway
The antioxidant effects of Mycosporine-2-glycine are, in part, attributed to its interaction with

the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a key transcription factor

that regulates the expression of a wide array of antioxidant and cytoprotective genes. While

direct activation of Nrf2 by M2G is still under investigation, many mycosporine-like amino acids

are known to modulate this pathway, leading to an enhanced cellular antioxidant response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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